molecular formula C6H9N3O B8324910 3-(1-methylcyclopropyl)-1H-1,2,4-triazol-5(4H)-one

3-(1-methylcyclopropyl)-1H-1,2,4-triazol-5(4H)-one

Cat. No.: B8324910
M. Wt: 139.16 g/mol
InChI Key: VBDLOFFDGZDIAC-UHFFFAOYSA-N
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Description

3-(1-methylcyclopropyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9N3O

Molecular Weight

139.16 g/mol

IUPAC Name

3-(1-methylcyclopropyl)-1,4-dihydro-1,2,4-triazol-5-one

InChI

InChI=1S/C6H9N3O/c1-6(2-3-6)4-7-5(10)9-8-4/h2-3H2,1H3,(H2,7,8,9,10)

InChI Key

VBDLOFFDGZDIAC-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)C2=NNC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methylcyclopropanecarboxylic acid (0.86 g, 8.6 mmol) was dissolved in DCM (10 mL) and cooled to 0° C. The solution was treated with oxalyl chloride (1.2 mL, 13.8 mmol) and DMF (0.07 mL, 0.87 mmol), allowed to warm to RT, and stirred for 2 h for complete conversion to 2-methylcyclopropanecarboxylic acid chloride. The solution was cooled to 0° C. and added via syringe to a stirred solution of semicarbazide hydrochloride (1.4 g, 12.9 mmol) and NaOH (1.4 g, 34.4 mmol) in a mixture of dioxane (10 mL) and water (2.0 mL) at 0° C. The reaction mixture was allowed to warm to RT and stirred for 12 h. The organic solvent was evaporated in vacuo, and the resultant slurry was diluted with 2 M NaOH (aq) (50 mL, 100 mmol). The suspension was stirred at 100° C. for 24 h. The aqueous solution was saturated with solid NH4Cl and extracted with EtOAc (5×50 mL). The combined organics were dried (Na2SO4) and concentrated in vacuo to afford 3-(1-methylcyclopropyl)-1H-1,2,4-triazol-5(4H)-one (0.65 g, 54.3%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 11.02 (m, 2H), 1.26 (s, 3H), 0.90-0.89 (m, 2H), 0.66-0.65 (m, 2H); MS (ESI) m/z: 140.1 (M+H+).
Quantity
0.86 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.07 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.4 g
Type
reactant
Reaction Step Four
Name
Quantity
1.4 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
Quantity
50 mL
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

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